Cas no 2227835-92-7 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227835-92-7
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 6345690
• PubChem ID: 165528538
• Update Time: 2025-05-23

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid
• 2227835-92-7
• EN300-1454700
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H24N2O5/c1-11(21)19-13-7-5-12(6-8-13)14-9-20(10-15(14)16(22)23)17(24)25-18(2,3)4/h5-8,14-15H,9-10H2,1-4H3,(H,19,21)(H,22,23)/t14-,15+/m0/s1
• InChI Key： DKGCRWVBMBUNJW-LSDHHAIUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC(=CC=2)NC(C)=O)C1)=O

Computed Properties

• Exact Mass: 348.16852187g/mol
• Monoisotopic Mass: 348.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid

Professional Introduction to rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227835-92-7)

Rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2227835-92-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a complex pyrrolidine core structure, has garnered attention due to its potential applications in the synthesis of biologically active molecules. The presence of both tert-butoxy and acetamidophenyl substituents suggests a high degree of functionalization, which is often crucial for achieving desired pharmacological properties.

The pyrrolidine ring is a common motif in many bioactive compounds, including natural products and synthetic drugs. Its flexibility and ability to adopt multiple conformations make it an excellent scaffold for designing molecules with specific interactions with biological targets. In particular, the stereochemistry at the 3R and 4S positions of the pyrrolidine ring plays a critical role in determining the biological activity of the compound. This stereochemical configuration has been carefully selected to optimize interactions with potential therapeutic targets.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug development. The synthesis of enantiomerically pure compounds like rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid is often challenging but essential for achieving desired pharmacological outcomes. The tert-butoxy group serves as a protecting group for the carboxylic acid moiety, which can be later modified to introduce additional functional groups or linkages. This protection-deprotection strategy is a common practice in organic synthesis and is particularly useful in multi-step synthetic routes.

The acetamidophenyl substituent introduces an amide functionality, which is known to enhance binding affinity and selectivity in many drug candidates. Amides are widely recognized for their ability to form hydrogen bonds, a key interaction mechanism in biological systems. The phenyl ring further extends the molecular surface area, potentially increasing the compound's solubility and bioavailability. These features make rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel treatments for various diseases, including neurological disorders and cancer. Pyrrolidine-based compounds have shown promise in several preclinical studies due to their ability to modulate key biological pathways. For instance, derivatives of pyrrolidine have been investigated for their potential role in inhibiting enzymes that are overexpressed in cancer cells or for their ability to interact with neurotransmitter receptors involved in neurological conditions. Rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid could serve as a valuable intermediate in the synthesis of such targeted therapies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are often employed to achieve the desired stereochemical configuration. The use of tert-butoxy protecting groups helps prevent unwanted side reactions during synthesis, ensuring that the final product retains its intended structure and functionality.

Once synthesized, rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid can be further modified through various chemical transformations to explore its pharmacological potential. For example, the tert-butoxycarbonyl (Boc) group can be removed under acidic conditions to reveal the free carboxylic acid, which can then be coupled with other molecules via amide bond formation. This modular approach allows chemists to rapidly diversify the structure of the compound while maintaining its core pyrrolidine scaffold.

Computational modeling and virtual screening have become indispensable tools in modern drug discovery. These methods allow researchers to predict the binding affinity and selectivity of compounds like rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid before they are synthesized and tested experimentally. By leveraging these computational techniques, scientists can identify promising candidates more efficiently and reduce the time and cost associated with traditional high-throughput screening methods.

The acetamidophenyl moiety in this compound not only contributes to its structural complexity but also provides opportunities for further functionalization. For instance, the amide group can be used as a linker to attach other pharmacophores or as a site for post-synthetic modifications. These modifications can fine-tune the compound's biological activity and improve its pharmacokinetic properties. Such flexibility makes rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid a versatile building block for medicinal chemists.

In conclusion, rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-acetamidophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227835-92-7) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it an attractive candidate for further exploration in drug discovery efforts targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.